Cas no 380478-50-2 (2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide)

• Product Name: 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide
• CAS No: 380478-50-2
• MF: C₂₄H₁₈FN₃O₆
• MW: 463.414629459381
• CID: 5447116
• PubChem ID: 6260959
• Update Time: 2025-07-22

2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS001009869
• EN300-26600103
• Z56832813
• AB00713152-01
• 380478-50-2
• (E)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• 2-cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide

• Inchi： 1S/C24H18FN3O6/c1-33-23-11-16(4-9-22(23)34-14-15-2-5-18(25)6-3-15)10-17(13-26)24(30)27-20-8-7-19(28(31)32)12-21(20)29/h2-12,29H,14H2,1H3,(H,27,30)
• InChI Key： IILZLEDTQFZSMY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1O)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(F)C=C2)C(OC)=C1

Computed Properties

• Exact Mass: 463.11796346g/mol
• Monoisotopic Mass: 463.11796346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 710.1±60.0 °C(Predicted)
• pka: 7.90±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide

Introduction to 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 380478-50-2, specifically 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide, represents a fascinating subject of study in the realm of chemical biology. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of both cyano and nitro substituents, coupled with fluoro and methoxy groups, contributes to its unique chemical properties, making it a candidate for further exploration in synthetic chemistry and biological interactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The molecular framework of 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the fluorine atom in the phenyl ring can modulate electronic properties, while the hydroxyl group at the 2-position of the nitrophenyl moiety may contribute to hydrogen bonding interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of electron-withdrawing and electron-donating groups throughout its structure suggests that it may exhibit a range of biological activities. For instance, studies have shown that similar molecules containing cyano and nitro functionalities often possess antimicrobial and anti-inflammatory properties. The methoxy groups further diversify its pharmacological profile, opening up possibilities for targeting various disease pathways.

In the context of contemporary research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The complex architecture of 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide makes it a promising candidate for this purpose. By designing derivatives with optimized binding affinities, researchers aim to disrupt or enhance specific PPIs involved in cancer, neurodegenerative diseases, and infectious disorders. The nitro group, in particular, has been shown to interact with aromatic residues in protein binding pockets, providing a basis for structure-based drug design.

The synthesis of this compound also presents an opportunity for innovation in synthetic methodologies. The use of advanced catalytic techniques and transition-metal-mediated reactions allows for the efficient construction of its intricate framework. Such methodologies not only improve yield but also enable the introduction of additional functional groups or structural modifications. This flexibility is crucial for tailoring the compound's properties to meet specific biological requirements.

From a computational chemistry perspective, 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide offers a rich system for studying molecular interactions. High-throughput virtual screening (HTVS) and molecular dynamics (MD) simulations can be employed to predict its binding modes to target proteins. These computational approaches complement experimental efforts by providing rapid assessments of potential drug candidates before they enter more resource-intensive phases of development.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electronic properties influenced by fluorine substitution can significantly alter pharmacokinetic parameters such as solubility, permeability, and metabolic stability. In 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide, the presence of a fluoro group at the para position relative to another methoxy group creates a favorable environment for such effects. This design feature is particularly relevant in modern drug development, where optimizing these parameters is often critical for clinical success.

In conclusion, 2-Cyano-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-(2-hydroxy-4-nitrophenyl)-2-propenamide (CAS no 380478-50-2) stands out as a promising entity in chemical biology and pharmaceutical research. Its complex structure, rich functionalization, and potential applications make it an attractive subject for further investigation. As our understanding of molecular interactions deepens through interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological assays, compounds like this one will continue to play a pivotal role in advancing therapeutic strategies against various diseases.